molecular formula C8H20NO5P B8547802 Phosphoramidic acid, bis(2-hydroxyethyl)-, diethyl ester

Phosphoramidic acid, bis(2-hydroxyethyl)-, diethyl ester

Cat. No.: B8547802
M. Wt: 241.22 g/mol
InChI Key: AMWFMBXQIBYIJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phosphoramidic acid, bis(2-hydroxyethyl)-, diethyl ester is a useful research compound. Its molecular formula is C8H20NO5P and its molecular weight is 241.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H20NO5P

Molecular Weight

241.22 g/mol

IUPAC Name

2-[diethoxyphosphoryl(2-hydroxyethyl)amino]ethanol

InChI

InChI=1S/C8H20NO5P/c1-3-13-15(12,14-4-2)9(5-7-10)6-8-11/h10-11H,3-8H2,1-2H3

InChI Key

AMWFMBXQIBYIJJ-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(N(CCO)CCO)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diethanolamine (5.0 g, 48 mmol) and triethylamine (8.0 ml) in dichloromethane (75 ml) was added dropwise with stirring under Argon, a solution of diethylchlorophosphate (8.2 g, 48 mmol) in dichloromethane (25 ml) over approximately 15 minutes and then allowed to stir at room temperature overnight. The mixture was washed with brine (50 ml) then dried (Na2SO4) and evaporated in vacuo to give the crude product as a viscous oil. The oil was dissolved in ether (100 ml) and the white solid which precipitated was filtered off (triethylamine hydrochloride). The ether solution was evaporated in vacuo giving N-diethoxyphosphoryldiethanolamine (6.2 g, 54%) as a colourless oil.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
8.2 g
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
solvent
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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